Cas no 136982-88-2 (2,6-Anhydro-5-deoxy-5-formyl-1,3,4-tris-O-(phenylmethyl)-D-arabino-hex-5-enitol)

2,6-Anhydro-5-deoxy-5-formyl-1,3,4-tris-O-(phenylmethyl)-D-arabino-hex-5-enitol is a specialized carbohydrate derivative with significant utility in synthetic organic chemistry. Its structure features a formyl group at the C-5 position and phenylmethyl (benzyl) protecting groups on the hydroxyl moieties, enhancing stability and reactivity in selective transformations. The compound serves as a versatile intermediate for the synthesis of complex sugars, nucleosides, and glycoconjugates. The benzyl groups facilitate controlled deprotection strategies, while the formyl functionality allows for further functionalization, making it valuable for constructing chiral scaffolds. Its well-defined stereochemistry ensures high selectivity in glycosylation and chain-extension reactions, supporting applications in medicinal chemistry and glycobiology research.
2,6-Anhydro-5-deoxy-5-formyl-1,3,4-tris-O-(phenylmethyl)-D-arabino-hex-5-enitol structure
136982-88-2 structure
Product Name:2,6-Anhydro-5-deoxy-5-formyl-1,3,4-tris-O-(phenylmethyl)-D-arabino-hex-5-enitol
CAS No:136982-88-2
MF:C28H28O5
MW:444.518928527832
CID:4697513
Update Time:2025-05-19

2,6-Anhydro-5-deoxy-5-formyl-1,3,4-tris-O-(phenylmethyl)-D-arabino-hex-5-enitol Chemical and Physical Properties

Names and Identifiers

    • 2-Formyl-3-O,4-O,6-O-tribenzyl-1,2-dideoxy-D-lyxo-1-hexenopyranose
    • 3-O,4-O,6-O-Tribenzyl-1,5-anhydro-2-formyl-2-deoxy-D-lyxo-hexa-1-enitol
    • (2R,3R,4R)-3,4-Bis(benzyloxy)-2-((benzyloxy)methyl)-3,4-dihydro-2H-pyran-5-carbaldehyde
    • (2R,3R,4R)-3,4-Bis(phenylmethoxy)-2-(phenylmethoxymethyl)-3,4-dihydro-2H-pyran-5-carbaldehyde
    • 2,6-Anhydro-5-deoxy-5-formyl-1,3,4-tris-O-(phenylmethyl)-D-arabino-hex-5-enitol
    • Inchi: 1S/C28H28O5/c29-16-25-20-31-26(21-30-17-22-10-4-1-5-11-22)28(33-19-24-14-8-3-9-15-24)27(25)32-18-23-12-6-2-7-13-23/h1-16,20,26-28H,17-19,21H2/t26-,27-,28+/m1/s1
    • InChI Key: PIPPBUYLQJWFCS-FCEKVYKBSA-N
    • SMILES: O1C=C(C=O)[C@H]([C@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 444.19367399 g/mol
  • Monoisotopic Mass: 444.19367399 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 587
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 444.5
  • XLogP3: 3.7
  • Topological Polar Surface Area: 54

2,6-Anhydro-5-deoxy-5-formyl-1,3,4-tris-O-(phenylmethyl)-D-arabino-hex-5-enitol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A638203-10mg
2,6-Anhydro-5-deoxy-5-formyl-1,3,4-tris-O-(phenylmethyl)-D-arabino-hex-5-enitol
136982-88-2
10mg
$ 207.00 2023-04-19
TRC
A638203-50mg
2,6-Anhydro-5-deoxy-5-formyl-1,3,4-tris-O-(phenylmethyl)-D-arabino-hex-5-enitol
136982-88-2
50mg
$ 856.00 2023-04-19
TRC
A638203-100mg
2,6-Anhydro-5-deoxy-5-formyl-1,3,4-tris-O-(phenylmethyl)-D-arabino-hex-5-enitol
136982-88-2
100mg
$ 1642.00 2023-04-19

Additional information on 2,6-Anhydro-5-deoxy-5-formyl-1,3,4-tris-O-(phenylmethyl)-D-arabino-hex-5-enitol

2,6-Anhydro-5-deoxy-5-formyl-1,3,4-tris-O-(phenylmethyl)-D-arabino-hex-5-enitol: A Comprehensive Overview

The compound with CAS No. 136982-88-2, known as 2,6-Anhydro-5-deoxy-5-formyl-1,3,4-tris-O-(phenylmethyl)-D-arabino-hex-5-enitol, is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of arabinose derivatives, which are known for their unique structural features and functional groups. The anhydro and deoxy designations in its name indicate the absence of certain hydroxyl groups and water molecules in its structure, respectively. The presence of a formyl group at the 5-position further adds to its chemical complexity and functional diversity.

Recent studies have highlighted the importance of arabinose derivatives in the development of novel therapeutic agents and biomaterials. The phenylmethyl substituents attached to the 1, 3, and 4 positions of this compound suggest a high degree of functionalization, which can be exploited for various applications. For instance, these substituents can serve as reactive sites for further chemical modifications or as recognition elements in molecular recognition studies.

The hexenitol moiety in this compound is a six-carbon sugar alcohol derivative that plays a crucial role in determining its physical and chemical properties. The enol form at the 5-position introduces additional stereochemical complexity, making this compound an interesting subject for studies on enolization and tautomerism. Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of such compounds with unprecedented accuracy.

In terms of synthesis, this compound can be prepared through a combination of protective group chemistry and stereoselective synthesis techniques. The use of phenylmethyl ethers as protecting groups for hydroxyl functionalities is a well-established strategy in organic synthesis. Researchers have also explored the use of enzymatic methods for the selective modification of sugar derivatives, which could potentially lead to more efficient and environmentally friendly synthesis routes.

The biological activity of this compound has been a subject of recent investigations. Preliminary studies suggest that it exhibits antimicrobial activity, which could be attributed to its ability to interfere with bacterial cell wall synthesis or membrane integrity. Additionally, its anti-inflammatory properties have been explored in vitro models, showing promise as a potential lead compound for drug development.

From an analytical standpoint, modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the spatial arrangement of atoms and functional groups within the molecule.

In conclusion, CAS No. 136982-88-2 represents a fascinating example of how complex organic molecules can be designed and synthesized for specific applications. With its unique structural features and promising biological properties, this compound holds significant potential in advancing research across multiple disciplines.

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